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Compound of Interest

Compound Name: 1,1,2,2-Tetrachloropropane

Cat. No.: B080383 Get Quote

An In-depth Technical Guide on 1,1,2,2-Tetrachloropropane (CAS Number 13116-60-4)

Disclaimer: Scientific literature and public databases contain very limited specific experimental

data for 1,1,2,2-tetrachloropropane. Much of the available information pertains to the similarly

named but structurally distinct compound, 1,1,2,2-tetrachloroethane, or other isomers of

tetrachloropropane. This guide summarizes the available data for 1,1,2,2-tetrachloropropane
and provides context from related chlorinated hydrocarbons where noted, but this information

should not be directly extrapolated.

Chemical Identity and Physical Properties
1,1,2,2-Tetrachloropropane is a halogenated hydrocarbon.[1] Its basic identifiers and

physicochemical properties are summarized below.
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Property Value Reference

CAS Number 13116-60-4 [1]

Molecular Formula C₃H₄Cl₄ [1]

Molecular Weight 181.9 g/mol [1]

IUPAC Name 1,1,2,2-tetrachloropropane [1]

Canonical SMILES CC(C(Cl)Cl)(Cl)Cl [1]

InChI Key
MDCBRXYTSHYYJE-

UHFFFAOYSA-N
[1]

Kovats Retention Index
1025.4 (Semi-standard non-

polar)
[1]

Note: Experimental properties such as boiling point, melting point, and density are not readily

available in the cited literature for this specific isomer.

Synthesis and Manufacturing
Detailed, peer-reviewed synthesis protocols specifically for 1,1,2,2-tetrachloropropane are not

widely published. However, the synthesis of other chlorinated propanes, such as 1,1,1,3-

tetrachloropropane, often involves the reaction of ethylene with carbon tetrachloride in the

presence of a catalyst system, such as metallic iron and an organic phosphate promoter.[2]

Another general method for producing tetrachlorinated alkanes can be the chlorination of

corresponding trichlorinated precursors.[2]

A hypothetical synthesis route could involve the controlled chlorination of a less chlorinated

propane, but this has not been substantiated in the available literature for this specific isomer.

Toxicological Profile
There is a significant lack of specific toxicological data for 1,1,2,2-tetrachloropropane in the

public domain. To provide a frame of reference, this section discusses the known toxicity of

other chlorinated alkanes. Crucially, this information is not directly applicable to 1,1,2,2-
tetrachloropropane and should be treated with caution.
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General Toxicity of Chlorinated Hydrocarbons: Many chlorinated hydrocarbons are known to

be toxic, with primary target organs often being the liver and central nervous system.[3][4]

For example, the closely related compound 1,1,2,2-tetrachloroethane is highly hepatotoxic

and a central nervous system depressant.[5][6] Animal studies on 1,1,2,2-tetrachloroethane

have shown that exposure can lead to liver damage, including fatty degeneration and

necrosis.[3][7]

Safety and Handling: Based on safety data for other tetrachloropropane and

tetrachloropropene isomers, compounds in this class are often classified as harmful if

swallowed or in contact with skin, and can cause serious skin and eye irritation.[8][9][10]

Standard safe handling procedures for halogenated solvents should be followed, including

use in a well-ventilated area, and wearing appropriate personal protective equipment

(gloves, eye protection).[8][9]

Metabolism and Biodegradation
No specific studies on the metabolism of 1,1,2,2-tetrachloropropane were identified.

Research on other chlorinated propanes indicates that they can be subject to biodegradation

under certain conditions.

Anaerobic Biodegradation: Some species of anaerobic bacteria, such as Dehalogenimonas

and Dehalococcoides, are capable of using chlorinated propanes as electron acceptors in a

process called reductive dechlorination.[11]

Aerobic Cometabolism: Chlorinated propanes can also be degraded aerobically through

cometabolism. For instance, propane-oxidizing bacteria can express monooxygenase

enzymes that fortuitously degrade compounds like 1,2,3-trichloropropane.[11][12] This

process involves the primary substrate (e.g., propane) inducing the expression of enzymes

that can act on the chlorinated compound.

The diagram below illustrates the general principle of aerobic cometabolism.
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Caption: General workflow of aerobic cometabolism of a chlorinated propane.

Experimental Protocols
Due to the absence of published experimental studies for 1,1,2,2-tetrachloropropane, no

specific protocols can be provided. A generalized workflow for assessing the in vitro cytotoxicity

of a novel chemical compound is presented below as a hypothetical example of how such a

compound might be studied.
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Caption: A generalized workflow for in vitro cytotoxicity testing.

Conclusion
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1,1,2,2-Tetrachloropropane (CAS 13116-60-4) is a poorly characterized chemical from a

biological and toxicological standpoint. While basic chemical identifiers are known, there is a

notable absence of in-depth research into its synthesis, toxicity, and metabolic fate in the public

scientific literature. Professionals in research and drug development should exercise extreme

caution and treat this compound as potentially hazardous, drawing preliminary safety and

handling guidance from data on related chlorinated hydrocarbons. The significant data gaps

highlight a clear need for foundational research to characterize the properties and potential

risks of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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